Cas no 2229521-55-3 (4-amino-4-2-(4-fluorophenyl)ethylcyclohexan-1-ol)

• Product Name: 4-amino-4-2-(4-fluorophenyl)ethylcyclohexan-1-ol
• CAS No: 2229521-55-3
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 6571538
• PubChem ID: 165704861
• Update Time: 2025-10-23

4-amino-4-2-(4-fluorophenyl)ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-2-(4-fluorophenyl)ethylcyclohexan-1-ol
• EN300-1780573
• 4-amino-4-[2-(4-fluorophenyl)ethyl]cyclohexan-1-ol
• 2229521-55-3

• Inchi： 1S/C14H20FNO/c15-12-3-1-11(2-4-12)5-8-14(16)9-6-13(17)7-10-14/h1-4,13,17H,5-10,16H2
• InChI Key： ZPUCJZIIWDDRHQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-2-(4-fluorophenyl)ethylcyclohexan-1-ol

4-Amino-4-(2-(4-fluorophenyl)ethyl)cyclohexan-1-ol: A Comprehensive Overview

4-Amino-4-(2-(4-fluorophenyl)ethyl)cyclohexan-1-ol, identified by the CAS number 2229521-55-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 4-amino-4-(2-(4-fluorophenyl)ethyl)cyclohexan-1-ol is characterized by a cyclohexane ring substituted with an amino group and a 2-(4-fluorophenyl)ethyl group. This configuration imparts the compound with unique physical and chemical properties. The presence of the amino group introduces basicity, while the fluorophenyl substituent contributes to hydrophobicity and potential interactions with biological targets. These features make the compound a promising candidate for exploring its role in enzyme inhibition, receptor binding, and other pharmacological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-amino-4-(2-(4-fluorophenyl)ethyl)cyclohexan-1-ol to various protein targets. For instance, molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. These findings underscore the compound's potential as a lead molecule in the development of therapeutics for conditions such as neurological disorders and cardiovascular diseases.

The synthesis of 4-amino-4-(2-(4-fluorophenyl)ethyl)cyclohexan-1-ol involves multi-step organic reactions, including nucleophilic substitutions and reductions. Researchers have optimized these processes to achieve higher yields and purities, which are essential for subsequent biological evaluations. The compound's stability under various reaction conditions has also been investigated, providing insights into its suitability for large-scale production.

In terms of biological activity, 4-amino-4-(2-(4-fluorophenyl)ethyl)cyclohexan-1-ol has demonstrated moderate inhibitory effects on several enzymes, including kinases and proteases. These findings suggest its potential as an anti-inflammatory or anti-cancer agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity in vitro, making it a safer option for further preclinical testing.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in modulating the compound's pharmacokinetic properties. Fluorine substitution often enhances drug-like properties such as bioavailability and metabolic stability. Recent studies have explored the impact of this substitution on the compound's absorption, distribution, metabolism, and excretion (ADME) profile, providing valuable data for optimizing its therapeutic potential.

In conclusion, 4-amino-4-(2-(4-fluorophenyl)ethyl)cyclohexan-1-ol (CAS No. 2229521-55-3) is a versatile compound with promising applications in drug discovery. Its unique structure, favorable pharmacokinetic properties, and biological activity make it a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to the development of novel therapeutic agents.